2-[(3-Chloro-2-methylphenyl)imino]-3-ethyl-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C21H19ClN2OS
• Molecular Weight: 382.9 g/mol
• IUPAC Name: (5E)-2-(3-chloro-2-methylphenyl)imino-3-ethyl-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H19ClN2OS/c1-3-24-20(25)19(14-7-11-16-9-5-4-6-10-16)26-21(24)23-18-13-8-12-17(22)15(18)2/h4-14H,3H2,1-2H3/b11-7+,19-14+,23-21?
• InChI Key: WUUBSFGSGJWHLX-JFWFUKLESA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C=C\C2=CC=CC=C2)/SC1=NC3=C(C(=CC=C3)Cl)C
• SMILES: CCN1C(=O)C(=CC=CC2=CC=CC=C2)SC1=NC3=C(C(=CC=C3)Cl)C

Description

2-[(3-Chloro-2-methylphenyl)imino]-3-ethyl-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2-[(3-Chloro-2-methylphenyl)imino]-3-ethyl-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in inflammation and cancer. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3-Chloro-2-methylphenyl)imino]-3-ethyl-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one have been extensively studied. The compound has been shown to have anti-inflammatory, anticancer, antidiabetic, and antimicrobial properties. It has also been shown to reduce oxidative stress and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-Chloro-2-methylphenyl)imino]-3-ethyl-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one in lab experiments include its high potency and selectivity, as well as its ability to inhibit multiple targets. However, the limitations include its low solubility in aqueous solutions, which can make it difficult to administer in vivo, and its potential toxicity, which requires careful evaluation and monitoring.

Future Directions

There are many future directions for research on 2-[(3-Chloro-2-methylphenyl)imino]-3-ethyl-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one. Some of the potential areas of investigation include the optimization of its pharmacokinetic properties, the identification of its molecular targets and signaling pathways, and the development of novel derivatives with improved efficacy and safety profiles. Additionally, the compound could be evaluated for its potential use in combination with other drugs or therapies for enhanced therapeutic outcomes.

Synthesis Methods

The synthesis of 2-[(3-Chloro-2-methylphenyl)imino]-3-ethyl-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has been achieved through various methods, including the condensation of 3-chloro-2-methyl aniline with ethyl acetoacetate, followed by the reaction of the resulting compound with thiosemicarbazide and 3-phenyl-2-propenal. Other methods involve the use of different starting materials and reagents, but the overall goal is to obtain the desired compound in high yield and purity.

Scientific Research Applications

The compound 2-[(3-Chloro-2-methylphenyl)imino]-3-ethyl-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases and conditions, including cancer, diabetes, inflammation, and microbial infections. The compound has been tested in vitro and in vivo, and its efficacy and safety have been evaluated.